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Compound Name: Taprizosin
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Prazosin hydrochloride is a quinazoline derivative that acts as a selective alpha-1 adrenergic

receptor antagonist.[1] This technical guide provides an in-depth overview of the synthesis and

chemical properties of prazosin hydrochloride, tailored for professionals in pharmaceutical

research and development. The document details synthetic methodologies, outlines key

chemical and physical characteristics, and illustrates the primary signaling pathway associated

with its mechanism of action.

Chemical Properties of Prazosin Hydrochloride
Prazosin hydrochloride is a white to tan powder.[2] Its chemical structure consists of a

piperazine ring linking a quinazoline moiety and a furoyl group.[3] The hydrochloride salt form

enhances its solubility in aqueous media.

Table 1: Physicochemical Properties of Prazosin Hydrochloride
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Property Value Source(s)

IUPAC Name

[4-(4-Amino-6,7-

dimethoxyquinazolin-2-

yl)piperazin-1-yl]-(furan-2-

yl)methanone;hydrochloride

[2]

Molecular Formula C₁₉H₂₁N₅O₄·HCl [4]

Molecular Weight 419.87 g/mol

Melting Point 277-280 °C (decomposes)

Solubility

Soluble in DMSO (up to 25

mM), ethanol (up to 5 mM),

methanol, and water.

CAS Number 19237-84-4

Appearance White to tan powder

Storage

Store at room temperature in

well-closed, light-resistant

containers.

Synthesis of Prazosin Hydrochloride
Several synthetic routes for prazosin have been reported, with variations in starting materials

and reaction conditions aimed at improving yield and reducing environmental impact. A

common and illustrative synthetic pathway is detailed below.

General Synthetic Route
The synthesis of prazosin typically involves the construction of the 4-amino-6,7-

dimethoxyquinazoline core, followed by the introduction of the piperazine-furoyl side chain.
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Quinazoline Core Synthesis Side-Chain Attachment

2-Amino-4,5-
dimethoxybenzoic acid

6,7-Dimethoxyquinazoline-
2,4-diol

 + Sodium Cyanate 
2,4-Dichloro-6,7-

dimethoxyquinazoline

 Chlorination 
2-Chloro-4-amino-6,7-
dimethoxyquinazoline

 Ammonolysis 
Prazosin + 2-Furoylpiperazine 

Piperazine 2-Furoylpiperazine

 + 2-Furoyl chloride 

Prazosin HCl + HCl 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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